Cas no 3767-28-0 (p-Nitrophenyl α-D-Glucopyranoside)

p-Nitrophenyl α-D-Glucopyranoside Properties

Names and Identifiers

• 4-nitrophenyl α-D-glucopyranoside
• 4-NITROPHENYL-ALPHA-D-GLUCOPYRANOSIDE
• 4-Nitrophenyl alpha-D-Glucopyranoside [Substrate for alpha-D-Glucosidase]
• 4-Nitrophenyl alpha-D-glucopyranoside
• p-Nitrophenyl α-D-Gl
• p-Nitrophenyl α-D-Glucopyranoside
• 4-Nitrophenyl alpha-glucoside
• PNPG
• 4-Nitrophenyl a-D-glucopyranoside
• 4'-NITROPHENYL-ALPHA-D-GLUCOPYRANOSIDE
• p-Nitrophenyl alpha-D-glucopyranoside
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
• PNG
• 4-nitrophenyl
• A-d-glucopyranoside
• pNPalphaGlu
• p-Nitrophenyl
• a-D-Glucopyranoside, 4-nitrophenyl
• p-NPG
• 4-nitrophenyl alpha-d-glucoside
• 4-nitrophenylalpha-glucoside
• p-nitrophen
• 4-nitrophenyl-alpha-d-glucopyranoside
• AMY41438
• MFCD00064088
• CHEMBL1235365
• 4-Nitrophenyl- alpha -D- glucopyranoside
• PNP-alpha-D-Glc
• HY-W011411
• AKOS015919382
• 4-Nitrophenyl-alpha-D-glucopyranoside, beta-Anomer < 0.1%
• 4-Nitrophenyl-I+/--D-glucopyranoside
• 4-nitrophenyl-alpha-D-glucopyranoside
• AKOS016015693
• BS-42446
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• BDBM23837
• Q27163063
• N0493
• DTXSID701031992
• SCHEMBL60405
• p-Nitrophenyl-alpha-D-glucopyranoside
• 4-Nitrophenyl alpha-D-glucopyranoside, >=99%
• N-4351
• p-nitrophenyl alpha-d-glucoside
• CHEBI:91122
• WURCS=2.0/1,1,0/[a2122h-1a_1-5_1*O(C^EC^ZC^EC^EC^ZC^E$3)/6NO/9=O]/1/
• p-nitrophenyl-alpha-d-glucoside
• PD165975
• EINECS 223-189-3
• A874035
• IFBHRQDFSNCLOZ-ZIQFBCGOSA-N
• p-Nitrophenyl ?-D-Glucopyranoside
• 3767-28-0
• CS-W012127
• A12469
• NS00081750
• p-nitrophenyl-glucopyranoside
• p-nitrophenyl a-d-glucopyranoside
• PNP-alpha-Glu
• para-nitrophenyl alpha-glucoside
• +Expand

• MDL： MFCD00064088
• InChIKey： IFBHRQDFSNCLOZ-ZIQFBCGOSA-N
• Inchi： 1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9-,10+,11-,12+/m1/s1
• SMILES： O1[C@@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]
• BRN： 92212

Computed Properties

• Exact Mass: 301.08000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 301.08
• Heavy Atom Count: 21
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 145

Experimental Properties

• LogP: -0.70330
• PSA: 145.20000
• Refractive Index: 218.5 ° (C=0.5, H2O)
• Water Partition Coefficient: Soluble in water, warm ethanol and methanol.
• Boiling Point: 442.39°C (rough estimate)
• Melting Point: 204-218℃
• Flash Point: 582.2 °C at 760 mmHg
• Color/Form: White to off white powder
• Sensitiveness: Sensitive to light
• Density: 1.3709 (rough estimate)